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Compound of Interest

Compound Name: Propionylglycine

Cat. No.: B026123

Essential Safety and Handling of
Propionylglycine

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for the handling of Propionylglycine, including
operational and disposal plans.

Hazard Identification and Personal Protective
Equipment

Propionylglycine is classified as harmful if swallowed, in contact with skin, or if inhaled[1].
Therefore, strict adherence to personal protective equipment (PPE) guidelines is mandatory to

ensure personnel safety.

Hazard GHS Classification Precautionary Statement
Oral Toxicity Acute toxicity (Category 4) H302: Harmful if swallowed
o o H312: Harmful in contact with
Dermal Toxicity Acute toxicity (Category 4) ]
skin[1]
Inhalation Toxicity Acute toxicity (Category 4) H332: Harmful if inhaled[1]
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Table 1: Summary of Propionylglycine Hazards.

To mitigate these risks, the following personal protective equipment is required:

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be worn[1].

o Hand Protection: Wear compatible chemical-resistant gloves to prevent skin exposure[1].

o Eye Protection: Use appropriate protective eyeglasses or chemical safety goggles as
described by OSHA[1].

o Body Protection: Wear compatible chemical-resistant clothing to prevent skin exposure[1].

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Propionylglycine is crucial to minimize exposure and
ensure a safe laboratory environment.
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Figure 1: Workflow for the safe handling of Propionylglycine.
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1. Preparation:

o Designate a specific area for handling Propionylglycine, preferably within a chemical fume
hood to ensure adequate ventilation.

e Assemble all necessary PPE as outlined in the table above.
e Don the PPE correctly before entering the designated handling area.
2. Handling:

» Weighing: When weighing the solid compound, do so in a manner that minimizes dust
generation.

» Solution Preparation: If preparing a solution, add the solid Propionylglycine to the solvent
slowly to avoid splashing.

3. Post-Handling:

» Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with Propionylglycine using an appropriate cleaning agent.

o Waste Disposal: Segregate all waste materials (e.g., contaminated gloves, wipes, and
excess chemical) for proper disposal.

Disposal Plan

Proper disposal of Propionylglycine and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste: Dissolve or mix the material with a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber[1].

o Contaminated Materials: All disposable items that have come into contact with
Propionylglycine, such as gloves, paper towels, and pipette tips, should be collected in a
designated, sealed waste container and disposed of as chemical waste.

o Regulations: Always follow local, state, and federal regulations for hazardous waste disposal.
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Emergency Procedures

In the event of an exposure, immediate action is necessary.

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell[1].

If on Skin: Wash with plenty of soap and water[1].

If Inhaled: Remove the casualty to fresh air and keep them at rest in a position comfortable
for breathing[1].

General Advice: In all cases of exposure, seek medical attention. Wash contaminated
clothing before reuse[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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